Tetramisole

• IUPAC Name: 6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C11H12N2S/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10/h1-5,10H,6-8H2
• InChI Key: HLFSDGLLUJUHTE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3
• Molecular Formula: C11H12N2S
• DSSTOX Substance ID: DTXSID20860143
• Molecular Weight: 204.29 g/mol
• CAS No.: 5036-02-2

Description

Tetramisole is a racemic mixture of levamisole and its enantiomer dexamisole. It is a specific inhibitor of tissue non-specific alkaline phosphatase and is used in veterinary medicine to treat ascariasis and other worm infections such as hookworm . This compound also has immunostimulant properties and has been used for longer periods in this context .

Preparation Methods

Tetramisole can be synthesized through various methods. One common synthetic route involves the reaction of 1,2-dibromoethylbenzene with 2-aminothiazoline hydrochloride in the presence of sodium carbonate in N,N-dimethylformamide at elevated temperatures . The reaction proceeds in two stages: the first stage at 85°C for 2 hours and the second stage at 160°C for 16 hours . Industrial production methods often involve multi-step processes that include chlorination, cyclization, and salification steps to achieve high yields and purity .

Chemical Reactions Analysis

Tetramisole undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, although detailed oxidation pathways are less commonly reported.

Reduction: Reduction reactions are not typically associated with this compound.

Substitution: This compound can undergo substitution reactions, particularly in the presence of strong nucleophiles or electrophiles.

Common reagents used in these reactions include sodium carbonate, hydrochloric acid, and organic solvents such as N,N-dimethylformamide . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Tetramisole has a wide range of scientific research applications:

Chemistry: This compound is used as a reagent in various chemical reactions and as an inhibitor in enzymatic studies.

Biology: It is used to study the inhibition of tissue non-specific alkaline phosphatase and its effects on neuronal activity.

Medicine: This compound has been used as an anthelmintic to treat worm infections and as an immunostimulant.

Industry: This compound is used in veterinary medicine to treat parasitic infections in livestock and pets.

Mechanism of Action

Tetramisole exerts its effects by acting as an agonist to nicotinic acetylcholine receptors, leading to paralysis of parasitic worms . It also inhibits tissue non-specific alkaline phosphatase, which may affect the synthesis of neurotransmitters such as gamma-aminobutyric acid and adenosine . Additionally, this compound has been shown to block voltage-dependent sodium channels, affecting neuronal activity .

Comparison with Similar Compounds

Tetramisole is often compared with levamisole, which is its pure L-isomer. Levamisole has similar anthelmintic and immunostimulant properties but is more commonly used in human medicine . Other similar compounds include butamisole, which has been largely abandoned due to its limited use . This compound’s unique combination of anthelmintic and immunostimulant properties, along with its ability to inhibit tissue non-specific alkaline phosphatase, distinguishes it from other compounds in its class .

Synthesis routes and methods I

Procedure details

A suspension of 31.73 g of L-N-[(4-methoxyphenyl)sulfonyl]-glutamic acid (0.1 mol) in 400 ml of 2-propanol and 20 ml of water was stirred and heated till all solid entered solution. Then there were added 20.43 g of tetramisole. The whole was stirred and heated till an homogeneous solution was obtained. The solution was further stirred for 4 hours while the temperature was allowed to reach room temperature. The precipitate was filtered off, washed with 100 ml of 2-propanol and 5 ml of water and dried under vacuo at 50° C., yielding 26.17 g levamisole.L-N-[(4-methoxyphenyl)sulfonyl]glutamic acid (salt) (yield 100.3%) αD20 =-62.8° (c5. 1N HCl); mp. 127.4°-129.1° C.

Synthesis routes and methods II

Procedure details

A suspension of 31.73 g of L-N-[(4-methoxyphenyl)sulfonyl-glutamic acid (0.1 mol) in 400 ml of 2-propanone and 20 ml of water was stirred and heated till all solid entered solution. Then there were added 20.43 g of tetramisole. The whole was stirred and heated to reflux and additionally stirred at reflux for 10 minutes. The mixture was further stirred for 4 hours while the temperature was allowed to reach room temperature. The precipitate was filtered off, washed with 100 ml of 2-propanone and 5 ml of water and dried under vacuo at 50° C., yielding 25.55 g of levamisole.L-N-[(4-methoxyphenyl)sulfonyl]glutamic acid (salt) (yield 98%) αD20 =-62.4° (c5. 1N HCl); mp. 127.3°-129° C.

Synthesis routes and methods III

Procedure details

To a refluxing solution of 20.43 g of tetramisole (0.1 mol) in 190 ml of 2-propanone and 10 ml. of water was added 15.9 g of L-N-[(4-methoxyphenyl)sulfonyl]glutamic acid (0.05 mol). The mixture was refluxed for another 5 minutes and cooled to 15° C. After 12 hours the precipitate was filtered off, washed with 2-propanone and dried under vacuo at 70° C., yielding 23.88 g of levamisole.L-N-[(4-methoxyphenyl)sulfonyl]glutamic acid (salt) (yield=91.6%) αD20 =-63.5° (c5, 1N HCl); mp. 127.6°-129.3° C.

Customer Q & A

Q1: What is the primary mechanism of action of tetramisole?

A1: this compound acts as a potent inhibitor of alkaline phosphatase, particularly certain isoenzymes found in organisms like the parasitic worm Ascaris suum []. While its precise mechanism in parasite paralysis remains unclear, studies suggest it causes sustained muscle contraction and membrane depolarization, potentially through interaction with cholinergic systems [, ].

Q2: How does this compound's structure relate to its inhibition of alkaline phosphatase?

A2: Research indicates that the presence of both the thiazolidine and dihydroimidazole rings in the this compound structure is crucial for its inhibitory activity against alkaline phosphatase [, ]. Replacing the thiazole ring system significantly reduces its potency [].

Q3: Does the stereochemistry of this compound influence its alkaline phosphatase inhibition?

A3: Yes, the (-) isomer of this compound, also known as levamisole, exhibits significantly greater inhibition of specific alkaline phosphatase isoenzymes compared to the (+) isomer, dexamisole [, ].

Q4: How does this compound affect cartilage calcification?

A4: Levamisole, the (-) isomer, has been shown to prevent in vitro cartilage calcification in rachitic rat models by inhibiting alkaline phosphatase activity within cartilage []. This suggests a close association between ALP activity and the calcification process.

Q5: Does this compound affect interferon production?

A5: Studies show that this compound can modulate interferon-beta (INF-β) production in a dose-dependent manner. High concentrations suppress INF-β synthesis in mouse peritoneal cells, while lower concentrations might increase synthesis when baseline production is low [].

Q6: How does this compound impact amino acid uptake in parasites?

A6: In Ascaridia galli (chicken roundworm), both racemic this compound and levamisole inhibit the uptake of essential amino acids like aspartic acid, alanine, and leucine, ultimately affecting protein synthesis and other crucial metabolic processes [].

Q7: What is the molecular formula and weight of this compound?

A7: The molecular formula of this compound is C11H12N2S, and its molecular weight is 204.29 g/mol.

Q8: Are there specific challenges in formulating this compound?

A8: Research highlights the importance of specific formulation strategies for this compound. For instance, loading this compound into a zeolite matrix allowed for slow drug release, enhancing its efficacy against Nippostrongylus brasiliensis in rats compared to administering this compound alone [].

Q9: Does this compound exhibit any catalytic properties?

A9: While primarily known for its anthelmintic and immunomodulatory properties, the research provided does not elaborate on any inherent catalytic properties of this compound.

Q10: Have computational methods been used in this compound research?

A10: The provided research papers primarily focus on experimental studies and do not delve into specific applications of computational chemistry or modeling regarding this compound.

Q11: How do structural modifications impact this compound's activity?

A11: Studies demonstrate that the thiazolidine and dihydroimidazole rings are essential for the anthelmintic activity of this compound [, ]. Modifications like substituting the phenyl ring with naphthyl or thienyl groups, or introducing halogen, methyl, or nitro groups, can significantly alter its potency and selectivity against different alkaline phosphatase isoenzymes [, ].

Q12: Are there specific formulation challenges for this compound?

A12: While the provided research doesn't highlight specific formulation challenges, one study successfully loaded this compound into a zeolite matrix for slow drug release, enhancing its efficacy against Nippostrongylus brasiliensis in rats []. This suggests that optimizing drug delivery can improve this compound's effectiveness.

Q13: Does the research address SHE regulations regarding this compound?

A13: The provided research articles primarily focus on the pharmacological and biochemical aspects of this compound. Specific information regarding SHE regulations is not discussed in these papers.

Q14: How is this compound metabolized in the body?

A14: While detailed metabolic pathways are not extensively discussed, research indicates potential for stereoselective metabolism between levamisole and dexamisole. A study observed significantly longer elimination half-lives for dexamisole compared to levamisole in human subjects, suggesting differences in their metabolic fates [].

Q15: Are there differences in the pharmacokinetics of levamisole and dexamisole?

A15: Yes, studies reveal that dexamisole exhibits a longer elimination half-life compared to levamisole, suggesting stereoselective pharmacokinetic profiles for these enantiomers []. This difference may lead to varying durations of action and potential for adverse effects.

Q16: How is this compound's efficacy against parasites evaluated?

A16: Researchers utilize various methods to assess this compound's efficacy, including:

• Fecal Egg Count Reduction Test (FECRT): This test measures the reduction in parasite egg counts in animal feces after treatment, indicating the drug's effectiveness in reducing worm burden [, , , , ].
• Controlled Anthelmintic Efficacy Test: This involves comparing worm counts in treated animals with untreated controls to determine the percentage of parasite reduction [].
• In Vitro Egg Hatch Assay: This method assesses the drug's effect on parasite egg hatching, providing insights into its efficacy against early developmental stages [].

Q17: Has this compound shown efficacy in treating specific parasitic infections?

A17: Research indicates that this compound effectively treats infections caused by various parasitic nematodes, including:

• Ascaridia galli: this compound effectively eliminates both adult and immature stages of this chicken roundworm [, , , , ].
• Heterakis gallinarum: this compound demonstrates efficacy against this cecal worm in chickens [, , ].
• Capillaria obsignata: Studies show varying degrees of efficacy against this chicken intestinal worm depending on the dose and route of administration [].
• Dictyocaulus viviparus: this compound effectively targets lungworms in calves, particularly those older than 14 days [].
• Nippostrongylus brasiliensis: Formulating this compound for slow release enhances its efficacy against this rat nematode [].

Q18: What is the evidence for this compound's immunomodulatory activity?

A18: Research highlights this compound's potential to enhance immune responses. For instance, it significantly improved the efficacy of a Brucella melitensis vaccine in mice, even without increasing specific antibody levels []. This suggests a broader immunostimulatory effect beyond simply boosting antibody production.

Q19: Is there evidence of anthelmintic resistance to this compound?

A19: Yes, unfortunately, studies have reported emerging resistance to this compound in certain parasite populations. A study in Haryana, India, found resistance in Haemonchus contortus, a prevalent sheep nematode, to this compound, highlighting the growing concern of anthelmintic resistance [].

Q20: How does this compound resistance relate to other anthelmintics?

A20: Research shows that parasite resistance to one anthelmintic class can often be associated with resistance to others. Studies have observed simultaneous resistance to this compound, albendazole, and ivermectin in gastrointestinal nematodes of goats, indicating a potential for cross-resistance among these commonly used drugs [, ]. This emphasizes the need for sustainable parasite control strategies to mitigate the development and spread of resistance.

Q21: Are there any reported toxic effects of this compound?

A21: While generally considered safe at therapeutic doses, some studies have documented mild and transient side effects in animals, including nervous and locomotor excitement, tremors, salivation, and increased respiration and pulse rate []. The research emphasizes the importance of using appropriate dosages to minimize the risk of adverse effects.

Q22: Have there been attempts to improve this compound delivery?

A22: Yes, one study demonstrated the benefits of using a zeolite matrix to enable the slow release of this compound, leading to enhanced efficacy against Nippostrongylus brasiliensis in rats []. This highlights the potential of drug delivery strategies to improve this compound's therapeutic profile.

Q23: How is this compound quantified in various matrices?

A23: Several analytical methods are employed to quantify this compound, including:

• High-Performance Liquid Chromatography (HPLC): HPLC, coupled with UV detection, is commonly used for separating and quantifying this compound in pharmaceutical formulations and biological samples [, , , ].
• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive and specific technique enables accurate quantification of this compound and its enantiomers (levamisole and dexamisole) in complex matrices like hair and serum samples [, ].
• Polarimetry: This traditional method, while less sensitive than chromatographic techniques, can be used to determine the enantiomeric purity of levamisole by measuring its specific rotation [].

Q24: Does the research discuss the environmental fate of this compound?

A24: The provided research primarily focuses on the pharmaceutical and pharmacological aspects of this compound and does not provide detailed information on its environmental impact or degradation pathways. Further research is needed to assess its potential ecotoxicological effects and explore strategies for mitigating any negative environmental impacts.

Q25: Are there studies on the dissolution and solubility of this compound?

A25: While the provided research does not specifically focus on this compound's dissolution and solubility, one study utilized a spectrofluorimetric method with a biological dye (Felumin) to track the drug's behavior in different solutions []. This approach highlights the importance of understanding this compound's solubility and complex formation in various media for analytical and formulation purposes.

Q26: How are analytical methods for this compound validated?

A26: Researchers adhere to established guidelines, such as those outlined by the International Conference on Harmonization (ICH), to validate analytical methods for this compound quantification. These validation procedures typically involve assessing parameters like:

Q27: What quality control measures are important for this compound?

A27: Ensuring the quality, safety, and efficacy of this compound throughout its lifecycle involves rigorous quality control measures during development, manufacturing, and distribution. These measures may include:

Q28: Does this compound induce any immunological responses?

A28: Research indicates that this compound exhibits immunomodulatory properties, influencing immune responses in various ways. For instance, it enhanced the effectiveness of a Brucella melitensis vaccine in mice [], suggesting its potential as an immunostimulant.

Q29: Is there information on drug-transporter interactions, drug-metabolizing enzyme induction/inhibition, biocompatibility, or biodegradability of this compound?

A29: The provided research does not delve into the specifics of this compound's interactions with drug transporters or metabolizing enzymes, nor does it discuss its biocompatibility or biodegradability. Further investigation is needed to understand these aspects fully.

Q30: Does the research discuss alternatives to this compound, recycling strategies, or specific research infrastructure for its study?

A30: The research provided focuses primarily on this compound's properties and efficacy. It does not provide comparative analyses of alternative anthelmintics, discuss recycling strategies for the drug or its waste products, or highlight specific research infrastructure dedicated to its study. Further exploration of these areas is necessary.

Q31: What are the historical milestones in this compound research?

A31: Key historical milestones in this compound research, based on the provided papers, include:

• 1966: Discovery of this compound and its potent anthelmintic activity [, ].
• Emergence of Resistance: More recent studies highlight the concerning issue of anthelmintic resistance to this compound and other commonly used drugs, emphasizing the need for sustainable parasite control strategies [, , ].